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Compound of Interest

Compound Name: Boc-D-Tyr(2-Br-Z)-OH

CAS No.: 81189-61-9

Cat. No.: B558437

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the

synthetically crucial, orthogonally protected amino acid, N-α-(tert-Butoxycarbonyl)-O-(2-

bromobenzyloxycarbonyl)-D-tyrosine, commonly referred to as Boc-D-Tyr(2-Br-Z)-OH.

Intended for researchers, scientists, and professionals in the field of drug development and

peptide synthesis, this document elucidates the expected Nuclear Magnetic Resonance (NMR)

and Infrared (IR) spectroscopic features of the molecule. Understanding these spectral

characteristics is paramount for identity confirmation, purity assessment, and for monitoring the

progress of reactions in which this versatile building block is employed.

The strategic placement of the Boc (tert-butoxycarbonyl) group on the α-amine and the 2-Br-Z

(2-bromobenzyloxycarbonyl) group on the phenolic hydroxyl moiety of D-tyrosine allows for

selective deprotection protocols. The Boc group is labile under acidic conditions, while the 2-Br-

Z group offers nuanced removal strategies, including hydrogenolysis, providing a valuable tool

in complex peptide synthesis.[1] This guide will deconstruct the molecule into its constituent

parts—the D-tyrosine backbone, the Boc protecting group, and the 2-Br-Z protecting group—to

predict and interpret its spectral signatures.
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Molecular Structure and Spectroscopic Correlation
The structural complexity of Boc-D-Tyr(2-Br-Z)-OH gives rise to a rich spectroscopic

fingerprint. The following diagram illustrates the molecular structure and the key functional

groups that will be analyzed in the subsequent sections.
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Caption: Molecular structure of Boc-D-Tyr(2-Br-Z)-OH highlighting the three key structural

components.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of Boc-D-Tyr(2-Br-Z)-OH is predicted to exhibit a series of distinct

signals corresponding to each of the non-equivalent protons in the molecule. The expected

chemical shifts (δ) are influenced by the electronic environment of each proton.
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Experimental Protocol for ¹H NMR Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of Boc-D-Tyr(2-Br-Z)-OH in 0.5-0.7

mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Data Acquisition: Record the spectrum at room temperature using a standard pulse

sequence.

Data Processing: Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26

ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

Predicted ¹H NMR Spectral Data
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Proton(s)

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration Notes

Boc Group

-C(CH₃)₃ 1.4 - 1.5 Singlet 9H

A characteristic,

strong singlet

indicative of the

nine equivalent

protons of the

tert-butyl group.

[2]

-NH- ~5.0 Broad Singlet 1H

Chemical shift

and broadness

are dependent

on solvent and

concentration.

D-Tyrosine

Backbone

Hα 4.3 - 4.6 Multiplet 1H
Coupled to Hβ

protons.

Hβ 2.9 - 3.2 Multiplet 2H

Diastereotopic

protons,

appearing as a

complex

multiplet.

Aromatic (Tyr)
~7.1 (d, J ≈ 8.5

Hz)
Doublet 2H

Protons ortho to

the O-Z group.

~6.9 (d, J ≈ 8.5

Hz)
Doublet 2H

Protons meta to

the O-Z group.

2-Br-Z Group

-CH₂- 5.1 - 5.3 Singlet 2H Benzylic protons.
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Aromatic (2-Br-Z) 7.2 - 7.6 Multiplet 4H

Complex pattern

due to the four

protons on the

brominated

aromatic ring.

Carboxylic Acid

-COOH >10
Very Broad

Singlet
1H

Often not

observed due to

exchange with

residual water in

the solvent.

This is a predicted spectrum. Actual values may vary depending on the solvent and

experimental conditions.

¹³C NMR Spectroscopy: The Carbon Skeleton
The ¹³C NMR spectrum provides valuable information about the carbon framework of the

molecule. Each unique carbon atom will give rise to a distinct signal.

Experimental Protocol for ¹³C NMR Acquisition
Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Instrumentation: Acquire the spectrum on a 100 MHz or higher field NMR spectrometer.

Data Acquisition: Employ a standard proton-decoupled pulse sequence to obtain a spectrum

with singlets for each carbon.

Data Processing: Reference the spectrum to the deuterated solvent signal (e.g., CDCl₃ at

77.16 ppm).

Predicted ¹³C NMR Spectral Data
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Carbon(s)
Predicted Chemical Shift (δ,

ppm)
Notes

Boc Group

-C(CH₃)₃ ~28

Characteristic signal for the

methyl carbons of the Boc

group.[3]

-C(CH₃)₃ ~80
Quaternary carbon of the Boc

group.

C=O (Boc) ~155
Carbonyl carbon of the Boc

carbamate.[3]

D-Tyrosine Backbone

Cβ ~37

Cα ~55

Cγ ~130

Cδ ~130

Cε ~121

Cζ ~150
Carbon attached to the O-Z

group.

COOH ~175
Carboxylic acid carbonyl

carbon.

2-Br-Z Group

-CH₂- ~67 Benzylic carbon.

C-Br ~122
Carbon bearing the bromine

atom.

Aromatic (2-Br-Z) 127 - 133
Multiple signals for the

aromatic carbons.

C=O (Z) ~153
Carbonyl carbon of the Z

carbamate.
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This is a predicted spectrum. Actual values may vary depending on the solvent and

experimental conditions.

Infrared (IR) Spectroscopy: Vibrational Fingerprints
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule based on their characteristic vibrational frequencies.

Experimental Protocol for IR Spectroscopy
Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total

Reflectance (ATR) accessory or as a KBr pellet.

Instrumentation: Acquire the spectrum using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Acquisition: Scan the mid-IR range (typically 4000-400 cm⁻¹).

Data Processing: The resulting spectrum is typically plotted as transmittance (%) versus

wavenumber (cm⁻¹).

Predicted Characteristic IR Absorption Bands
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group Notes

3300 - 2500 O-H stretch Carboxylic acid
Very broad due to

hydrogen bonding.

~3300 N-H stretch Carbamate

3100 - 3000 C-H stretch Aromatic

2980 - 2850 C-H stretch
Aliphatic (Boc, Tyr

backbone)

~1760 C=O stretch Carbonate (2-Br-Z)

~1710 C=O stretch Carboxylic acid

~1690 C=O stretch Carbamate (Boc) [4]

1600, 1480 C=C stretch Aromatic rings

~1520 N-H bend Amide II [4]

~1250, ~1160 C-O stretch Carbamate/Carbonate

The following diagram illustrates the expected workflow for the complete spectroscopic

characterization of Boc-D-Tyr(2-Br-Z)-OH.

Spectroscopic Characterization Workflow
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Caption: Workflow for the spectroscopic analysis of Boc-D-Tyr(2-Br-Z)-OH.

Conclusion
The predicted ¹H NMR, ¹³C NMR, and IR spectra of Boc-D-Tyr(2-Br-Z)-OH provide a

comprehensive spectroscopic profile for this important protected amino acid. The characteristic

signals of the Boc and 2-Br-Z protecting groups, in conjunction with the signals from the D-

tyrosine backbone, allow for unambiguous identification and purity assessment. This guide

serves as a valuable resource for scientists engaged in peptide synthesis and medicinal

chemistry, enabling them to confidently utilize this versatile building block in their research

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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